Cas no 1805571-12-3 (2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide
• CAS No: 1805571-12-3
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4982212
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide

• Inchi： 1S/C9H4BrF6NO2/c10-3-4-1-5(8(11,12)13)2-6(17(18)19)7(4)9(14,15)16/h1-2H,3H2
• InChI Key： QSLTWLFQSCAAJR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=C(C=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8

Additional information on 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide

Introduction to 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide (CAS No. 1805571-12-3)

2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1805571-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatics substituted with trifluoromethyl groups, which are known for their enhanced metabolic stability and lipophilicity, making them valuable in drug design. The presence of a bromide moiety at the benzylic position further extends its utility as an intermediate in synthetic chemistry.

The structural features of 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide make it a versatile building block in the synthesis of more complex molecules. The trifluoromethyl (-CF₃) groups contribute to the compound's electronic properties, influencing its reactivity and interaction with biological targets. Additionally, the nitro group (-NO₂) serves as a handle for further functionalization, enabling chemists to introduce various substituents or to reduce it to an amine for subsequent derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. Compounds featuring trifluoromethyl and nitro substituents have been extensively studied due to their ability to modulate drug efficacy and bioavailability. For instance, trifluoromethylated molecules often exhibit increased metabolic stability, reducing the need for frequent dosing, while nitroaromatics are known for their potent biological activity across multiple therapeutic areas.

The bromide functionality in 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide is particularly noteworthy as it provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. By leveraging this compound as an intermediate, researchers can efficiently build complex scaffolds essential for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular properties to enhance target engagement and minimize off-target effects. The combination of electron-withdrawing groups like the nitro group and lipophilic substituents like trifluoromethyl groups can significantly improve binding affinity and selectivity. 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide exemplifies this principle, offering a scaffold that can be fine-tuned for specific biological activities.

One notable application of this compound is in the synthesis of kinase inhibitors, where trifluoromethylated aryl groups have been shown to improve binding to protein targets. The nitro group can be further functionalized into amine or sulfonamide derivatives, which are common pharmacophores in kinase inhibitors. This adaptability makes 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide a valuable asset in medicinal chemistry libraries.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Nitroaromatic compounds have demonstrated anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The presence of trifluoromethyl groups enhances their stability and bioavailability, making them more effective in vivo. Researchers have explored derivatives of 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide to identify novel anti-inflammatory compounds with improved efficacy and reduced side effects.

The synthetic utility of 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the development of advanced polymers and liquid crystals. The electron-withdrawing nature of the nitro and trifluoromethyl groups influences polymer properties such as thermal stability and optical characteristics.

In conclusion, 2,5-Bis(trifluoromethyl)-3-nitrobenzyl bromide (CAS No. 1805571-12-3) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow even further.